TAS4464 (hydrochloride)

• IUPAC Name: 4-amino-7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-[(sulfamoylamino)methyl]oxolan-2-yl]-5-[2-(2-ethoxy-6-fluorophenyl)ethynyl]pyrrolo[2,3-d]pyrimidine;hydrochloride
• InChI: InChI=1S/C21H23FN6O6S.ClH/c1-2-33-14-5-3-4-13(22)12(14)7-6-11-9-28(20-16(11)19(23)25-10-26-20)21-18(30)17(29)15(34-21)8-27-35(24,31)32;/h3-5,9-10,15,17-18,21,27,29-30H,2,8H2,1H3,(H2,23,25,26)(H2,24,31,32);1H/t15-,17-,18-,21-;/m1./s1
• InChI Key: CDCFJYCKNAWPTL-WVAMHNCPSA-N
• Canonical SMILES: CCOC1=C(C(=CC=C1)F)C#CC2=CN(C3=NC=NC(=C23)N)C4C(C(C(O4)CNS(=O)(=O)N)O)O.Cl
• Isomeric SMILES: CCOC1=C(C(=CC=C1)F)C#CC2=CN(C3=NC=NC(=C23)N)[C@H]4[C@@H]([C@@H]([C@H](O4)CNS(=O)(=O)N)O)O.Cl
• Molecular Formula: C21H24ClFN6O6S
• Molecular Weight: 543.0 g/mol

Description

TAS4464 (hydrochloride) is a highly potent and selective inhibitor of NEDD8 activating enzyme (NAE), with an IC50 of 0.955 nM. It selectively inhibits NAE relative to other E1 enzymes UAE and SAE. It has shown antitumor activity in diverse cancer models.

Molecular Structure Analysis

The molecular structure of TAS4464 (hydrochloride) is C21H23FN6O6S with a molecular weight of 506.51. It contains an Alkyne group which allows it to undergo copper-catalyzed azide-alkyne cycloaddition (CuAAc) with molecules containing Azide groups.

Chemical Reactions Analysis

TAS4464 (hydrochloride) inhibits the NEDD8 conjugation (neddylation) pathway, which controls cancer cell growth and survival through the activation of cullin-RING ubiquitin ligase complexes (CRL). It inhibits cullin neddylation and subsequently induces the accumulation of CRL substrates such as CDT1, p27, and phosphorylated IκBα in human cancer cell lines.

Physical And Chemical Properties Analysis

TAS4464 (hydrochloride) is a solid substance. It is soluble in DMSO at a concentration of 60 mg/mL. The chemical formula is C21H23FN6O6S and the molecular weight is 506.51.

Mechanism of Action

TAS4464 (hydrochloride) works by inhibiting the NEDD8-activating enzyme (NAE), leading to the inactivation of cullin-RING E3 ubiquitin ligases (CRLs) and consequent accumulations of its substrate proteins. It induces apoptotic cell death in various AML cell lines. TAS4464 treatments result in the activation of both the caspase-9-mediated intrinsic apoptotic pathway and caspase-8-mediated extrinsic apoptotic pathway in AML cells.

Safety and Hazards

TAS4464 (hydrochloride) is toxic and contains a pharmaceutically active ingredient. It is a moderate to severe irritant to the skin and eyes. Handling should only be performed by personnel trained and familiar with handling potent active pharmaceutical ingredients.

Future Directions

TAS4464 (hydrochloride) has shown superior antitumor activity with prolonged target inhibition. It is a promising agent for the treatment of a variety of tumors including both hematologic and solid tumors. These results support the clinical evaluation of TAS4464 in hematologic and solid tumors.